Cas no 2273048-89-6 (Ethyl 4,4,4-trifluoro-2-(methylamino)butanoate)

Ethyl 4,4,4-trifluoro-2-(methylamino)butanoate is a fluorinated ester derivative with potential applications in pharmaceutical and agrochemical synthesis. Its key structural features include a trifluoromethyl group, which enhances metabolic stability and lipophilicity, and a methylamino moiety that can serve as a versatile synthetic handle for further functionalization. The ethyl ester group improves solubility in organic solvents, facilitating reactions under mild conditions. This compound is particularly valuable as a building block for the development of bioactive molecules, owing to its ability to introduce both fluorine and amine functionalities into target structures. Its well-defined reactivity profile makes it suitable for use in medicinal chemistry and material science research.
Ethyl 4,4,4-trifluoro-2-(methylamino)butanoate structure
2273048-89-6 structure
Product Name:Ethyl 4,4,4-trifluoro-2-(methylamino)butanoate
CAS No:2273048-89-6
MF:C7H12F3NO2
MW:199.170892715454
CID:5686194
PubChem ID:165892278
Update Time:2025-10-24

Ethyl 4,4,4-trifluoro-2-(methylamino)butanoate Chemical and Physical Properties

Names and Identifiers

    • EN300-2435973
    • ethyl 4,4,4-trifluoro-2-(methylamino)butanoate
    • 2273048-89-6
    • Ethyl 4,4,4-trifluoro-2-(methylamino)butanoate
    • Inchi: 1S/C7H12F3NO2/c1-3-13-6(12)5(11-2)4-7(8,9)10/h5,11H,3-4H2,1-2H3
    • InChI Key: QJMOFPAVVCCSAM-UHFFFAOYSA-N
    • SMILES: FC(CC(C(=O)OCC)NC)(F)F

Computed Properties

  • Exact Mass: 199.08201311g/mol
  • Monoisotopic Mass: 199.08201311g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 38.3Ų

Ethyl 4,4,4-trifluoro-2-(methylamino)butanoate Pricemore >>

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Additional information on Ethyl 4,4,4-trifluoro-2-(methylamino)butanoate

Comprehensive Overview of Ethyl 4,4,4-trifluoro-2-(methylamino)butanoate (CAS No. 2273048-89-6)

Ethyl 4,4,4-trifluoro-2-(methylamino)butanoate (CAS No. 2273048-89-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethyl group and an ethyl ester moiety makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of enzyme inhibitors and metabolically stable compounds.

In recent years, the demand for fluorinated building blocks like Ethyl 4,4,4-trifluoro-2-(methylamino)butanoate has surged, driven by their ability to enhance the pharmacokinetic properties of drugs. This compound is often discussed in the context of medicinal chemistry optimization, where its lipophilicity and metabolic resistance are key advantages. A growing trend in AI-assisted drug design has also highlighted its relevance, as computational models predict its utility in targeting G-protein-coupled receptors (GPCRs) and other therapeutic proteins.

The synthesis of CAS No. 2273048-89-6 typically involves multi-step organic reactions, including amination and esterification processes. Its stability under physiological conditions makes it a candidate for prodrug development, a hot topic in precision medicine. Additionally, its application in crop protection chemicals aligns with the global push for sustainable agriculture, as fluorinated compounds often exhibit lower environmental persistence.

From an industrial perspective, Ethyl 4,4,4-trifluoro-2-(methylamino)butanoate is valued for its scalability and compatibility with green chemistry principles. Manufacturers are optimizing routes to reduce hazardous byproducts, addressing the ESG (Environmental, Social, and Governance) concerns of investors. Analytical techniques such as HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP).

As the scientific community explores structure-activity relationships (SAR), this compound’s role in central nervous system (CNS) drug delivery is under investigation. Its blood-brain barrier permeability is a focal point for neurodegenerative disease research, coinciding with rising public interest in Alzheimer’s and Parkinson’s therapies. Online searches for "fluorinated drug intermediates" and "methylamino derivatives in medicine" reflect this momentum.

In summary, Ethyl 4,4,4-trifluoro-2-(methylamino)butanoate (CAS No. 2273048-89-6) exemplifies the intersection of cutting-edge chemistry and applied life sciences. Its adaptability to high-throughput screening and combinatorial chemistry positions it as a cornerstone in modern R&D pipelines, resonating with both academic and industrial stakeholders.

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